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Technical Support Center: Bornite Flotation
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the mitigation of gangue mineral interference in bornite flotation

experiments.

Frequently Asked Questions (FAQs)
Q1: What are gangue minerals and how do they negatively impact bornite flotation?

A: Gangue minerals are the non-valuable minerals that are commercially worthless and are

associated with the desired valuable minerals in an ore.[1][2] In bornite flotation, their

presence can lead to several problems, including:

Reduced Recovery: Gangue, particularly clay minerals, can form slime coatings on bornite
particles, preventing the adsorption of collectors and reducing floatability.[3]

Decreased Concentrate Grade: Fine gangue particles can be physically carried into the froth

product through a process called entrainment, diluting the final concentrate.[3][4] Some

gangue minerals, like talc, are naturally hydrophobic and float with the bornite, also lowering

the grade.[5]

Increased Reagent Consumption: The large surface area of fine gangue particles, especially

clays, can lead to the non-selective adsorption of expensive flotation reagents, increasing
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operational costs.[4]

Poor Froth Stability: The presence of clays can alter froth properties. Depending on the type,

they can either cause over-stable froths that are difficult to handle or weak froths that cannot

effectively carry the mineral load.[6][7]

Altered Pulp Rheology: Swelling clays like bentonite can significantly increase the viscosity

of the pulp, which hinders bubble-particle collision, reduces flotation rates, and can even

stop froth formation entirely.[4][8]

Q2: Which are the most common and problematic gangue minerals in bornite flotation?

A: The most frequently encountered problematic gangue minerals include:

Pyrite (FeS₂): As the most common sulfide mineral, pyrite often floats with bornite,

contaminating the copper concentrate. Its depression is a primary challenge in selective

flotation.[1][9]

Clay Minerals (e.g., Kaolinite, Bentonite/Montmorillonite): These are notorious for causing

issues with slime coating, high viscosity, and entrainment. Bentonite (a smectite) is

particularly troublesome due to its swelling properties, which dramatically increase pulp

viscosity.[7][8]

Quartz (SiO₂): A common gangue mineral that can be activated by metal ions in the pulp,

leading to inadvertent flotation.[10][11] It can also be recovered through entrainment,

especially when finely ground.[12]

Talc: A naturally floatable gangue mineral that can report to the concentrate, reducing its

grade. Polysaccharide depressants are often required to mitigate its effect.[5]

Q3: What is the general strategy for separating bornite from gangue minerals?

A: The strategy is known as differential flotation. It involves adding reagents that selectively

render the bornite surface hydrophobic (floatable) while ensuring the gangue mineral surfaces

remain hydrophilic (non-floatable).[13] This is achieved by carefully controlling the pulp

chemistry through a combination of collectors, depressants, and pH modifiers.[14]
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Troubleshooting Guide
Problem 1: Low Bornite Recovery

Possible Cause Recommended Solution

Slime Coating by Clays

Add dispersants like sodium silicate or

specialized biopolymers to prevent clay particles

from adhering to bornite surfaces.[15] Consider

a desliming step before flotation if the clay

content is very high.[15]

Inadvertent Depression of Bornite

Optimize pH. Bornite flotation is highly

dependent on pH.[16] Excessive addition of

depressants intended for other minerals (like

pyrite) can also depress bornite. Reduce

depressant dosage or switch to a more selective

reagent.

Insufficient Collector Dosage or Incorrect Type

Increase the collector concentration

incrementally. Ensure the collector type (e.g.,

xanthates, dithiophosphates) is appropriate for

bornite under the specific pulp conditions.[14]

High Pulp Viscosity

If swelling clays (e.g., bentonite) are present,

reduce pulp density (add more water) or use

viscosity modifiers.[7] The presence of bentonite

can significantly reduce the amount of froth and

lower copper recovery.[8]

Oxidation of Bornite Surface

If the ore has been stockpiled or over-ground,

the bornite surface may be oxidized, preventing

collector adsorption. Consider adding an

activating agent like sodium sulfide (NaHS) to

sulfidize the surface before adding the collector.

[17][18]

Problem 2: Low Concentrate Grade (High Gangue Content)
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Possible Cause Recommended Solution

Pyrite Flotation

The most common issue. Increase pulp pH

(typically >10.5) using lime (CaO), which forms

hydrophilic species on the pyrite surface.[1][19]

Use selective pyrite depressants such as

cyanide (with appropriate safety measures),

sulfoxyl reagents, or organic polymers like

starch or dextrin.[1][18]

Entrainment of Fine Gangue (Clays, Quartz)

Reduce the froth stability by using a less

persistent frother or lowering the frother dosage.

This allows water and entrained fines to drain

back into the pulp.[2] Adding wash water to the

froth can also help. The entrainment of gangue

increases as particle size decreases.[20]

Natural Flotation of Gangue

For naturally floating gangue like talc, use

specific organic depressants such as

carboxymethyl cellulose (CMC) or guar gum.[5]

Activation of Silicate Gangue (e.g., Quartz)

Metal ions (like Cu²⁺ from other minerals) can

activate quartz, causing it to float with xanthate

collectors.[11] Use depressants like sodium

silicate or organic polymers to make the quartz

surface hydrophilic. Avoid excessive collector

dosage.

Quantitative Data on Reagent Effects
Table 1: Effect of pH on Collector Adsorption on Bornite
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Water Type pH Collector Adsorption

Deionised Water (DIW) 3 Moderate

DIW 5 High

DIW 7 Maximum Adsorption

DIW 9 Low

DIW 11 Very Low

Data synthesized from

collector adsorption studies

which show the highest extent

of xanthate adsorption onto

bornite occurs at a neutral pH

of 7.[16]

Table 2: Common Depressants for Pyrite in Sulfide Flotation
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Depressant Mechanism of Action Typical pH Range

Lime (Hydroxyl Ions)

Forms hydrophilic iron

hydroxides on the pyrite

surface, preventing collector

adsorption.[19]

> 10.5

Cyanide (CN⁻)

Forms stable iron-cyanide

complexes on the surface,

preventing xanthate

interaction.[1]

Alkaline

Organic Polymers (Starch,

Dextrin, CMC)

Adsorb onto the pyrite surface

through hydrogen bonding,

creating a hydrophilic barrier.

[1]

Varies

Sulfoxyl Reagents (e.g., SO₂)

Reduce the surface potential

of pyrite, preventing the

oxidation of xanthate to

dixanthogen (a hydrophobic

species).[1]

Acidic to Neutral

Experimental Protocols
Protocol 1: Standard Bench-Scale Flotation Test

This protocol outlines a typical procedure for evaluating bornite flotation performance in a

laboratory setting.

Ore Preparation:

Crush and grind the ore sample to a target particle size, typically 80% passing 75-100

micrometers.[17]

Prepare a representative slurry by mixing a set mass of ground ore (e.g., 1 kg) with water

to a desired pulp density (e.g., 30-35% solids by weight).

Pulp Conditioning:
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Transfer the slurry to a laboratory flotation cell (e.g., a Denver-type cell).

Start the impeller at a speed sufficient to keep all particles in suspension.

Adjust the pulp pH to the desired level (e.g., pH 9) using a modifier like lime or soda ash.

Allow to condition for 2-3 minutes.

If using a depressant (e.g., for pyrite), add it to the pulp and allow it to condition for 3-5

minutes.

Add the collector (e.g., potassium amyl xanthate, PAX) and condition for 2-3 minutes to

allow for adsorption onto the bornite surface.[17]

Flotation:

Add the frother (e.g., Methyl Isobutyl Carbinol, MIBC) and condition for 1 minute.[17]

Open the air inlet valve to introduce air and generate a froth.

Collect the froth (concentrate) by scraping it from the lip of the cell at regular intervals

(e.g., every 15 seconds) for a total flotation time of 10-15 minutes.

Collect several timed concentrates (e.g., at 2, 5, 10, and 15 minutes) to assess flotation

kinetics.

Sample Processing and Analysis:

Filter, dry, and weigh the collected concentrate(s) and the remaining tailings.

Analyze the feed, concentrate, and tailing samples for copper content (and other elements

of interest) using methods like Atomic Absorption Spectroscopy (AAS) or Inductively

Coupled Plasma (ICP) analysis.

Calculate the metallurgical performance, including recovery and concentrate grade.

Visualizations
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Caption: Standard experimental workflow for bornite flotation.

Caption: Troubleshooting flowchart for poor bornite flotation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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